Cas no 125174-25-6 (1-(2-bromoethoxy)-4-(trifluoromethyl)benzene)

• Product Name: 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene
• CAS No: 125174-25-6
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 4581995
• Update Time: 2025-05-19

1-(2-bromoethoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-BroMoethoxy)-4(trifluoroMethyl)benzene
• Benzene, 1-(2-bromoethoxy)-4-(trifluoromethyl)-
• 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene

• Inchi： 1S/C9H8BrF3O/c10-5-6-14-8-3-1-7(2-4-8)9(11,12)13/h1-4H,5-6H2
• InChI Key： YKZQRODDFYIDRM-UHFFFAOYSA-N
• SMILES： C1(OCCBr)=CC=C(C(F)(F)F)C=C1

Additional information on 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene

Research Brief on 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene (CAS: 125174-25-6) in Chemical and Biomedical Applications

1-(2-bromoethoxy)-4-(trifluoromethyl)benzene (CAS: 125174-25-6) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and potential biomedical implications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that the trifluoromethyl group enhances the binding affinity of the inhibitors to their target proteins, while the bromoethoxy moiety facilitates further functionalization. This approach has shown promise in the development of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

In another study, researchers investigated the compound's role in the synthesis of fluorinated analogs of known drugs. The presence of the trifluoromethyl group is known to improve metabolic stability and bioavailability, making it a valuable modification in drug design. The study reported successful incorporation of 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene into the structure of a potential anti-inflammatory agent, resulting in enhanced pharmacokinetic properties.

From a chemical perspective, recent advances in the synthesis of 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene have focused on optimizing yield and purity. A novel catalytic method utilizing palladium complexes has been reported to significantly improve the efficiency of the bromination step, reducing byproduct formation and simplifying purification. This development is particularly relevant for large-scale production, where cost-effectiveness and environmental considerations are paramount.

The safety profile of 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene has also been a subject of recent investigation. Toxicological studies have confirmed that while the compound requires careful handling due to its alkylating potential, it does not exhibit significant genotoxicity at concentrations typically used in pharmaceutical synthesis. These findings support its continued use as a versatile intermediate in drug discovery programs.

Looking forward, researchers are exploring the potential of 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene in the development of PET imaging agents. The trifluoromethyl group's unique properties make it an attractive candidate for radiolabeling, potentially enabling new diagnostic tools for various diseases. Preliminary studies have shown promising results in animal models, with plans for clinical translation underway.

In conclusion, 1-(2-bromoethoxy)-4-(trifluoromethyl)benzene (CAS: 125174-25-6) continues to be a valuable compound in chemical and biomedical research. Its unique structural features and versatile reactivity make it indispensable for modern drug discovery efforts. The recent developments highlighted in this brief demonstrate its growing importance in addressing current challenges in medicinal chemistry and pharmaceutical development.